2-{4-[(3-isopropyl-5-isoxazolyl)carbonyl]-1,4-diazepan-1-yl}-1,3-benzothiazole

• IUPAC Name: [4-(1,3-benzothiazol-2-yl)-1,4-diazepan-1-yl]-(3-propan-2-yl-1,2-oxazol-5-yl)methanone
• InChI: InChI=1S/C19H22N4O2S/c1-13(2)15-12-16(25-21-15)18(24)22-8-5-9-23(11-10-22)19-20-14-6-3-4-7-17(14)26-19/h3-4,6-7,12-13H,5,8-11H2,1-2H3
• InChI Key: BRQALACHSRRXDP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=C1)C(=O)N2CCCN(CC2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C19H22N4O2S
• Molecular Weight: 370.5 g/mol

Description

Synthesis Analysis

• 2-{4-[(3-isopropyl-5-isoxazolyl)carbonyl]-1,4-diazepan-1-yl}-1,3-benzothiazole and its derivatives are synthesized using various methods, one of which includes a series of novel benzo[d]isoxazole derivatives that were synthesized and characterized using analytical techniques, showing potential as anti-tubercular agents (Naidu et al., 2016).

Molecular Structure Analysis

• An X-ray diffraction investigation of similar molecules, such as 1-phenyl-3-isopropyl-5-(benzothiazol-2-yl)formazan, reveals that these compounds often have a flattened structure except for certain fragments, indicating the possibility of a similar structural characteristic for the compound (Slepukhin et al., 2008).

Chemical Reactions and Properties

• Chemical properties of related compounds, such as pyrazole and isoxazole derivatives, are synthesized and evaluated for their antimicrobial and anti-inflammatory activities, suggesting that this compound might exhibit similar biological properties (Kendre et al., 2015).

Physical Properties Analysis

• The physical properties of similar benzothiazole derivatives involve their crystallization in various forms and their intermolecular interactions, which might be relevant for the compound as well (Slepukhin et al., 2008).

Chemical Properties Analysis

• Benzothiazole derivatives often exhibit diverse chemical properties, including biological activities such as antimicrobial and anti-inflammatory effects. These properties could be extrapolated to the compound in focus, suggesting its potential in similar applications (Kendre et al., 2015).

Safety and Hazards

As with any chemical compound, handling “2-{4-[(3-isopropyl-5-isoxazolyl)carbonyl]-1,4-diazepan-1-yl}-1,3-benzothiazole” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The future research directions for this compound would likely depend on its potential applications. Given the presence of an isoxazole ring, it could be of interest in the field of medicinal chemistry and drug discovery.